Cas no 1158760-39-4 (TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE)

TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE is a specialized carbamate derivative featuring a tert-butyl-protected amine group and a 3-aminooxolane (tetrahydrofuran-3-amine) scaffold. This compound is of interest in organic synthesis and medicinal chemistry due to its bifunctional reactivity, combining a protected amine for selective deprotection and a heterocyclic moiety that enhances solubility and conformational rigidity. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing mild acidic deprotection, making it suitable for peptide and heterocycle synthesis. Its structural features are advantageous for constructing complex molecules, particularly in drug discovery and agrochemical applications. The compound is typically handled under inert conditions to preserve its integrity.

TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE structure

1158760-39-4 structure

Product Name:TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE

CAS No:1158760-39-4

MF:C₁₀H₂₀N₂O₃

MW:216.277402877808

MDL:MFCD12408620

CID:4471442

PubChem ID:71744118

Update Time:2025-06-12

TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE Chemical and Physical Properties

Names and Identifiers

- TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE
- 3-(Boc-aminomethyl)-3-aminooxolan
- 1158760-39-4
- EN300-365952
- DB-101814
- SY269281
- SCHEMBL16846705
- AS-79229
- CS-0055297
- tert-Butyl [(3-aminooxolan-3-yl)methyl]carbamate
- 3-(BOC-AMINOMETHYL)-3-AMINO-OXOLANE
- t-Butyl N-[(3-aminooxolan-3-yl)methyl]carbamate
- DTXSID40857398
- TERT-BUTYL ((3-AMINOTETRAHYDROFURAN-3-YL)METHYL)CARBAMATE
- 3-[(Boc-amino)methyl]tetrahydrofuran-3-amine
- MFCD12408620
- MDL： MFCD12408620
- Inchi： 1S/C10H20N2O3/c1-9(2,3)15-8(13)12-6-10(11)4-5-14-7-10/h4-7,11H2,1-3H3,(H,12,13)
- InChI Key： KDBXYMPZBHGJJW-UHFFFAOYSA-N
- SMILES： O1CCC(CNC(=O)OC(C)(C)C)(C1)N

Computed Properties

Exact Mass: 216.14739250g/mol
Monoisotopic Mass: 216.14739250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 73.6Å²

TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A159003551-250mg	Tert-butyl ((3-aminotetrahydrofuran-3-yl)methyl)carbamate	1158760-39-4	95%	250mg	$433.00	2023-09-04
Alichem	A159003551-1g	Tert-butyl ((3-aminotetrahydrofuran-3-yl)methyl)carbamate	1158760-39-4	95%	1g	$1179.38	2023-09-04
abcr	AB530606-1 g	t-Butyl N-[(3-aminooxolan-3-yl)methyl]carbamate; .	1158760-39-4		1g	€859.00	2023-07-10
Chemenu	CM302828-1g	3-(Boc-Aminomethyl)-3-amino-oxolane	1158760-39-4	95%	1g	$790	2021-08-18
Chemenu	CM302828-100mg	3-(Boc-Aminomethyl)-3-amino-oxolane	1158760-39-4	95%	100mg	$240	2023-02-19
Chemenu	CM302828-250mg	3-(Boc-Aminomethyl)-3-amino-oxolane	1158760-39-4	95%	250mg	$400	2023-02-19
Chemenu	CM302828-1g	3-(Boc-Aminomethyl)-3-amino-oxolane	1158760-39-4	95%	1g	$800	2023-02-19
eNovation Chemicals LLC	D608691-1G	tert-butyl N-[(3-aminooxolan-3-yl)methyl]carbamate	1158760-39-4	97%	1g	$595	2024-05-23
eNovation Chemicals LLC	D608691-5G	tert-butyl N-[(3-aminooxolan-3-yl)methyl]carbamate	1158760-39-4	97%	5g	$1785	2024-05-23
eNovation Chemicals LLC	D608691-10G	tert-butyl N-[(3-aminooxolan-3-yl)methyl]carbamate	1158760-39-4	97%	10g	$3010	2024-05-23

TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE Related Literature

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Related Categories

Additional information on TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE

Recent Advances in the Study of TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE (CAS: 1158760-39-4)

The compound TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE (CAS: 1158760-39-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxolane (tetrahydrofuran) ring and tert-butyl carbamate group, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key building block in the synthesis of novel cysteine protease inhibitors. The researchers utilized the oxolane ring's conformational rigidity to enhance binding affinity, while the tert-butyl carbamate group provided steric protection against enzymatic degradation. Molecular docking simulations revealed favorable interactions with the active sites of cathepsin B and L, suggesting potential applications in oncology and inflammatory diseases.

Further investigations have focused on the compound's role in PROTAC (Proteolysis Targeting Chimera) development. The amino group in the oxolane ring serves as an ideal attachment point for linker molecules, enabling the construction of bifunctional degraders. A recent patent application (WO2023051234) describes its incorporation into EGFR-targeting PROTACs, showing promising degradation efficiency in non-small cell lung cancer cell lines.

The synthetic accessibility of 1158760-39-4 has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development reported a scalable, continuous-flow synthesis route with 78% overall yield and >99% purity. This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

From a safety perspective, recent toxicological studies indicate that the compound shows favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties in preclinical models. The tert-butyl carbamate moiety appears to confer metabolic stability while maintaining sufficient solubility for drug development purposes. However, researchers note that the oxolane ring may undergo oxidative metabolism in certain biological systems, warranting further investigation.

Looking forward, the unique structural features of TERT-BUTYL N-[(3-AMINOOXOLAN-3-YL)METHYL]CARBAMATE position it as a valuable scaffold for diverse therapeutic applications. Current research directions include its incorporation into covalent inhibitors targeting SARS-CoV-2 main protease and as a component of novel antibiotic conjugates against Gram-negative pathogens. The compound's versatility and recent synthetic improvements suggest it will remain an important tool in medicinal chemistry for years to come.